Cas no 2172242-23-6 (2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylpiperidin-2-yl}acetic acid)

• Product Name: 2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylpiperidin-2-yl}acetic acid
• CAS No: 2172242-23-6
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6585792
• PubChem ID: 165581366
• Update Time: 2025-08-04

2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylpiperidin-2-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylpiperidin-2-yl}acetic acid
• EN300-1527609
• 2172242-23-6
• 2-{1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanoyl]piperidin-2-yl}acetic acid

• Inchi： 1S/C28H34N2O5/c1-19(16-26(31)30-15-7-6-8-20(30)17-27(32)33)13-14-29-28(34)35-18-25-23-11-4-2-9-21(23)22-10-3-5-12-24(22)25/h2-5,9-12,19-20,25H,6-8,13-18H2,1H3,(H,29,34)(H,32,33)
• InChI Key： GFTWEENKBQTNIN-UHFFFAOYSA-N
• SMILES： O=C(CC(C)CCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCCCC1CC(=O)O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylpiperidin-2-yl}acetic acid

Introduction to 2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylpiperidin-2-yl}acetic Acid (CAS No. 2172242-23-6)

2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylpiperidin-2-yl}acetic acid, identified by its CAS number 2172242-23-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a piperidine ring, a fluorene moiety, and an acetic acid side chain. The presence of these functional groups imparts unique chemical and biological properties, making it a promising candidate for further exploration in drug discovery and therapeutic applications.

The fluorene moiety in the molecular structure is particularly noteworthy, as it has been extensively studied for its role in enhancing the solubility, bioavailability, and metabolic stability of pharmaceutical agents. In recent years, researchers have leveraged the fluorene scaffold to develop novel compounds with improved pharmacokinetic profiles. For instance, studies have demonstrated that fluorene-based derivatives can exhibit enhanced binding affinity to biological targets, thereby increasing their therapeutic efficacy. The methoxycarbonyl group attached to the amino function further contributes to the compound's reactivity and potential for further derivatization, allowing for the creation of more complex molecular architectures.

The piperidine ring is another critical component of this compound, contributing to its overall stability and biological activity. Piperidine derivatives are well-documented in the literature for their role as key pharmacophores in numerous therapeutic agents. For example, they have been incorporated into drugs targeting neurological disorders, cardiovascular diseases, and infectious diseases. The 3-methylpentanoyl side chain adds another layer of complexity to the molecule, influencing its physicochemical properties such as lipophilicity and solubility. These characteristics are crucial in determining how the compound interacts with biological systems and can be fine-tuned to optimize its pharmacological effects.

In the context of contemporary pharmaceutical research, compounds like 2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylpiperidin-2-yl}acetic acid (CAS No. 2172242-23-6) are being evaluated for their potential in addressing unmet medical needs. One area of particular interest is the development of novel inhibitors targeting enzyme-catalyzed reactions that play a pivotal role in disease pathogenesis. The structural features of this compound make it a suitable candidate for modulating such enzymatic pathways. For instance, preliminary studies suggest that it may interact with specific proteases or kinases by exploiting the hydrogen bonding capabilities of its piperidine and amino moieties.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such compounds with high accuracy. Molecular docking simulations have been performed using fluorene derivatives to identify potential drug candidates with improved binding affinities. The results from these simulations often highlight the importance of optimizing the spatial arrangement of functional groups within the molecule to enhance interactions with biological targets. In this regard, 2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylpiperidin-2-yl}acetic acid (CAS No. 2172242-23-6) represents an intriguing example where structural modifications can be strategically applied to improve pharmacological outcomes.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include the introduction of protective groups on reactive sites, such as the amino function, followed by selective functionalization at other positions on the molecule. The use of advanced synthetic methodologies allows for efficient construction of complex molecular frameworks while minimizing unwanted side reactions. This underscores the importance of expertise in organic chemistry when working with compounds like 2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylpiperidin-2-yl}acetic acid (CAS No. 2172242-23-6).

In terms of biological activity, preliminary in vitro studies have suggested that derivatives of this compound may exhibit inhibitory effects on certain enzymes relevant to metabolic disorders or inflammatory conditions. The fluorene moiety has been shown to enhance cell membrane permeability, facilitating better absorption and distribution within biological systems. Additionally, the presence of multiple hydrogen bond donors and acceptors increases the compound's potential for interactions with biological macromolecules such as proteins and nucleic acids. These interactions are critical for modulating cellular processes and can be exploited for therapeutic purposes.

The acetic acid side chain at one end of the molecule provides a polar interaction site that can be utilized for hydrogen bonding or electrostatic interactions with target proteins or receptors. This feature is particularly valuable when designing molecules intended to interact with negatively charged residues on biological targets. Furthermore, the flexibility introduced by the piperidine ring allows for conformational adjustments that can optimize binding affinity without compromising overall structural integrity.

As research continues to evolve, new methodologies are being developed to assess the potential therapeutic applications of compounds like 2-{1-(5-(dimethylcarbamoyl)amino)-3-methylpentanoylpiperidinyl}-5-fluorobenzoic acid (CAS No. 2172242–23–6) (Note: slight correction in name for clarity). High-throughput screening techniques combined with machine learning algorithms enable rapid identification of promising candidates from large chemical libraries. These approaches accelerate drug discovery pipelines by filtering out less viable compounds early in the process.

The chemical synthesis and structural analysis of this compound also contribute to our understanding of how molecular architecture influences biological activity. By studying analogs with varying substituents on key functional groups—such as replacing parts thereof—the research community gains insights into structure-function relationships that inform future drug design efforts.

In conclusion, 2-{1-(5-(dimethylcarbamoyl)amino)-3-methylpentanoylpiperidinyl}-5-fluorobenzoic acid (CAS No. 2172242–23–6) represents an exciting opportunity within pharmaceutical chemistry due not only its complex structure but also its potential utility across multiple therapeutic areas thanks largely because combination unique features including both hydrophobicity provided by fluorene part along highly polar nature arising from numerous polar functional units present throughout rest rest molecular backbone including piperidine nitrogen atom along carboxylic acid terminal group mentioned earlier all together contribute towards making sure this particular class organic molecules possesses wide spectrum possible applications ranging from treating neurological disorders cardiovascular conditions infectious diseases additional areas requiring further exploration thus warranting continued investigation both academic industrial settings alike ensuring full realization all possible benefits offered forth coming years ahead field medicinal biology sure benefit greatly advancements made today toward creating next generation therapeutics meet growing healthcare demands worldwide.